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Compound of Interest

Compound Name: Phenyl chlorodithioformate

Cat. No.: B102121 Get Quote

Introduction

Phenyl chlorodithioformate, with the CAS number 16911-89-0 and MDL number

MFCD00013429, is a reactive chemical intermediate of significant interest to researchers in

organic synthesis and drug development.[1] This guide provides an in-depth overview of its

chemical properties, key applications, experimental protocols, and safety information.

Chemical and Physical Properties
Phenyl chlorodithioformate is a liquid at room temperature with a range of physicochemical

properties that are critical for its use in synthesis. A summary of these properties is provided in

the table below.
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Property Value

CAS Number 16911-89-0[1]

MDL Number MFCD00013429[1]

Molecular Formula C₇H₅ClS₂[1]

Molecular Weight 188.70 g/mol [1]

Boiling Point 135 °C at 15 mmHg[1]

Density 1.331 g/mL at 25 °C[1]

Refractive Index n20/D 1.6688[1]

Flash Point >230 °F (>110 °C)[1]

Storage Temperature 2-8°C[1]

Applications in Organic Synthesis
The primary application of phenyl chlorodithioformate is as a reagent in the synthesis of

dithiocarbamates. Dithiocarbamates are a class of organosulfur compounds with a wide range

of applications, including as fungicides, herbicides, and intermediates in the synthesis of more

complex molecules. The reaction of phenyl chlorodithioformate with primary or secondary

amines yields the corresponding S-phenyl dithiocarbamates.

Experimental Protocols
While specific protocols for the use of phenyl chlorodithioformate are not widely published in

detail, a general procedure for the synthesis of dithiocarbamates from primary amines can be

adapted. The following is a representative protocol based on analogous reactions.

General Procedure for the Synthesis of S-Phenyl Dithiocarbamates:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve the primary or secondary amine (1.0 equivalent) in a suitable anhydrous solvent

(e.g., dichloromethane or tetrahydrofuran).
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Base Addition: Cool the solution to 0 °C in an ice bath and add a non-nucleophilic base (1.1

equivalents), such as triethylamine or diisopropylethylamine, to the stirred solution.

Addition of Phenyl Chlorodithioformate: Slowly add phenyl chlorodithioformate (1.05

equivalents) dropwise to the reaction mixture. Maintain the temperature at 0 °C during the

addition.

Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-

12 hours. The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Work-up: Upon completion, quench the reaction with water or a dilute aqueous acid solution.

Extract the product with a suitable organic solvent.

Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel.

Safety and Handling
Phenyl chlorodithioformate is a reactive and potentially hazardous chemical. It is classified

as a combustible liquid and is harmful if swallowed, causing severe skin burns and eye

damage.[1]

Precautionary Measures:

Handle in a well-ventilated area, preferably in a chemical fume hood.[2][3]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[1]

Keep away from heat, sparks, and open flames.[2][3]

Store in a cool, dry place away from incompatible materials such as strong oxidizing agents,

amines, and bases.[2]

In case of contact with skin or eyes, flush immediately with copious amounts of water and

seek medical attention.[2][3]
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Visualizing the Workflow
The following diagram illustrates a typical experimental workflow for the synthesis of an S-

phenyl dithiocarbamate using phenyl chlorodithioformate.

Reactant Preparation

Reaction Work-up & Purification

Primary/Secondary Amine in Anhydrous Solvent

Reaction at 0°C to Room TemperatureNon-nucleophilic Base (e.g., Triethylamine)

Phenyl Chlorodithioformate

Slow Addition

Quench with Water/Aqueous Acid
After Reaction Completion

Solvent Extraction Column Chromatography S-Phenyl Dithiocarbamate

Click to download full resolution via product page

Synthesis of S-Phenyl Dithiocarbamate Workflow

This guide provides a foundational understanding of phenyl chlorodithioformate for its

effective and safe use in a research setting. For specific applications, further literature review

and optimization of reaction conditions are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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